Cas no 180134-21-8 (Benzene, 1,3-dichloro-5-fluoro-2-nitro-)

• Product Name: Benzene, 1,3-dichloro-5-fluoro-2-nitro-
• CAS No: 180134-21-8
• MF: C₆H₂Cl₂FNO₂
• MW: 209.989983081818
• CID: 1371078
• PubChem ID: 90345006
• Update Time: 2025-05-23

Benzene, 1,3-dichloro-5-fluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-fluoro-2-nitro-
• SCHEMBL15956613
• MFCD23166698
• 2,6-Dichloro-4-fluoronitrobenzene
• BS-53152
• 180134-21-8
• 1,3-Dichloro-5-fluoro-2-nitrobenzene

• Inchi： 1S/C6H2Cl2FNO2/c7-4-1-3(9)2-5(8)6(4)10(11)12/h1-2H
• InChI Key： JWOMHBXKHCIYHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1[N+](=O)[O-])Cl)F

Computed Properties

• Exact Mass: 208.94476
• Monoisotopic Mass: 208.9446619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on Benzene, 1,3-dichloro-5-fluoro-2-nitro-

Research Briefing on Benzene, 1,3-dichloro-5-fluoro-2-nitro- (CAS: 180134-21-8) in Chemical and Biomedical Applications

Benzene, 1,3-dichloro-5-fluoro-2-nitro- (CAS: 180134-21-8) is a halogenated nitrobenzene derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its dichloro, fluoro, and nitro functional groups, serves as a versatile intermediate in organic synthesis and pharmaceutical development. Recent studies have explored its role in the design of novel therapeutic agents, particularly in antimicrobial and anticancer research, owing to its electron-withdrawing properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of derivatives synthesized from Benzene, 1,3-dichloro-5-fluoro-2-nitro-. The study demonstrated that modifications at the nitro group significantly enhanced activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action was linked to the inhibition of bacterial DNA gyrase, a critical enzyme for DNA replication. These findings suggest potential for developing new antibiotics targeting resistant pathogens.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's utility in anticancer drug discovery. By incorporating Benzene, 1,3-dichloro-5-fluoro-2-nitro- into small-molecule inhibitors, researchers achieved selective cytotoxicity against pancreatic cancer cell lines (e.g., PANC-1) with IC₅₀ values below 10 µM. Structural-activity relationship (SAR) analysis revealed that the fluoro and nitro groups were critical for binding to the ATP-binding pocket of kinase targets, underscoring the compound's role as a scaffold for kinase inhibitors.

From a synthetic chemistry perspective, advancements in green chemistry protocols have optimized the production of Benzene, 1,3-dichloro-5-fluoro-2-nitro-. A 2024 ACS Sustainable Chemistry & Engineering report detailed a solvent-free, catalytic nitration method using immobilized zeolites, achieving >90% yield with minimal waste. This innovation addresses environmental concerns associated with traditional nitration processes, aligning with global sustainability goals.

In conclusion, Benzene, 1,3-dichloro-5-fluoro-2-nitro- (CAS: 180134-21-8) exemplifies the convergence of chemical innovation and biomedical relevance. Its applications span antimicrobial and anticancer drug development, supported by robust mechanistic insights and sustainable synthesis methods. Future research should focus on in vivo validation of its therapeutic derivatives and further optimization of its synthetic pathways for industrial scalability.